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Compound of Interest

Compound Name: GNE-3511

Cat. No.: B607683 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GNE-3511 is a potent and selective dual leucine zipper kinase (DLK, MAP3K12) inhibitor with a

Ki of less than 0.5 nM.[1] It is a valuable tool for studying neurodegenerative diseases and

other cellular processes involving the DLK signaling pathway. This document provides a

detailed protocol for the preparation of a GNE-3511 stock solution in dimethyl sulfoxide

(DMSO), ensuring accurate and reproducible experimental results.

Chemical Properties and Data
A summary of the key quantitative data for GNE-3511 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C23H26F2N6O [1][2][3][4][5]

Molecular Weight 440.49 g/mol [1][2][3]

CAS Number 1496581-76-0 [1][3][4][5][6]

Appearance Crystalline solid, yellow [3][4][7]

Purity ≥98% (HPLC) [3][4][7]

Solubility in DMSO 6.25 mg/mL to 44 mg/mL [1][3][4][7][8]

Storage (Powder) 3 years at -20°C [1][8]

Storage (Stock Solution in

DMSO)

1 year at -80°C, 1-6 months at

-20°C
[1][8][9]

Experimental Protocol: Preparation of a 10 mM
GNE-3511 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GNE-3511 in DMSO. This

concentration is a common starting point for in vitro experiments.

Materials:

GNE-3511 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for GNE-3511 and

DMSO. Handle the compound and solvent in a well-ventilated area, preferably a chemical

fume hood. Wear appropriate PPE at all times.

Determine the Required Mass of GNE-3511:

The molecular weight of GNE-3511 is 440.49 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, the required mass can be calculated

using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x

Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

440.49 g/mol / 1000 = 4.4049 mg

Weighing GNE-3511:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass of GNE-3511 powder and record the exact

weight.

Dissolving GNE-3511 in DMSO:

Using a calibrated micropipette, add the appropriate volume of fresh, anhydrous DMSO to

the tube containing the GNE-3511 powder. For the example above, this would be 1 mL.

Note: Moisture-absorbing DMSO can reduce solubility.[1]

Close the tube or vial securely.

Vortex the solution until the GNE-3511 is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[8] Visually inspect the solution to

ensure there are no undissolved particulates.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Store the aliquots in tightly sealed tubes or vials at -80°C for long-term storage (up to 1

year) or at -20°C for shorter-term storage (1-6 months).[1][9]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the relevant signaling pathway for GNE-3511 and the

experimental workflow for preparing the stock solution.
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Caption: GNE-3511 inhibits the DLK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.selleckchem.com/products/gne-3511.html
https://www.axonmedchem.com/3625-gne-3511
https://www.sigmaaldrich.com/US/en/product/mm/533168
https://www.caymanchem.com/product/19174/gne-3511
https://www.medkoo.com/products/6935
https://www.raybiotech.com/gne-3511-332-11368
https://www.sigmaaldrich.com/HK/zh/product/mm/533168
https://www.targetmol.com/compound/gne-3511
https://www.medchemexpress.com/GNE-3511.html
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/product/b607683#preparing-gne-3511-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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